Cas no 2185042-45-7 (tert-butyl N-(2,4-dimethyl-6-nitrophenyl)carbamate)

• Product Name: tert-butyl N-(2,4-dimethyl-6-nitrophenyl)carbamate
• CAS No: 2185042-45-7
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 5637913
• PubChem ID: 165909149
• Update Time: 2025-10-31

tert-butyl N-(2,4-dimethyl-6-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2185042-45-7
• tert-butyl N-(2,4-dimethyl-6-nitrophenyl)carbamate
• EN300-28282328

• Inchi： 1S/C13H18N2O4/c1-8-6-9(2)11(10(7-8)15(17)18)14-12(16)19-13(3,4)5/h6-7H,1-5H3,(H,14,16)
• InChI Key： WEYJGWQKMTVGHX-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC(C)=CC=1C)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.12665706g/mol
• Monoisotopic Mass: 266.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-butyl N-(2,4-dimethyl-6-nitrophenyl)carbamate

Introduction to tert-butyl N-(2,4-dimethyl-6-nitrophenyl)carbamate (CAS No. 2185042-45-7)

tert-butyl N-(2,4-dimethyl-6-nitrophenyl)carbamate (CAS No. 2185042-45-7) is a versatile organic compound with significant applications in various fields of chemistry and pharmaceutical sciences. This compound is characterized by its unique structure, which includes a tert-butyl group, a carbamate functional group, and a substituted nitrophenyl moiety. These structural features contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The tert-butyl group in the compound provides steric protection and enhances the stability of the molecule. This is particularly important in synthetic pathways where protecting groups are necessary to prevent unwanted side reactions. The carbamate functional group, on the other hand, is known for its ability to form stable amide bonds, which are crucial in the synthesis of peptides and other bioactive molecules. The 2,4-dimethyl-6-nitrophenyl substituent introduces additional reactivity and electronic effects that can be exploited in various chemical transformations.

Recent research has highlighted the potential of tert-butyl N-(2,4-dimethyl-6-nitrophenyl)carbamate in the development of new pharmaceuticals. Studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed significant inhibition of tumor growth in vitro and in vivo models.

The synthesis of tert-butyl N-(2,4-dimethyl-6-nitrophenyl)carbamate typically involves several steps, including the formation of the nitrophenyl derivative and subsequent coupling with tert-butylamine. The reaction conditions are carefully controlled to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the process and reduce environmental impact.

In addition to its pharmaceutical applications, tert-butyl N-(2,4-dimethyl-6-nitrophenyl)carbamate has found use in materials science and polymer chemistry. Its ability to form stable covalent bonds makes it an attractive candidate for the development of functional polymers and coatings. Recent advancements in polymer science have led to the creation of novel materials with enhanced mechanical properties and improved biocompatibility.

The safety and environmental impact of tert-butyl N-(2,4-dimethyl-6-nitrophenyl)carbamate are also important considerations. While it is not classified as a hazardous substance under current regulations, proper handling and disposal procedures should be followed to ensure workplace safety and environmental protection. Researchers are continuously working on developing greener synthetic methods to minimize the ecological footprint of chemical processes involving this compound.

In conclusion, tert-butyl N-(2,4-dimethyl-6-nitrophenyl)carbamate (CAS No. 2185042-45-7) is a multifaceted compound with a wide range of applications in chemistry and pharmaceutical sciences. Its unique structural features make it a valuable intermediate in synthetic pathways, while its biological activities hold promise for the development of new therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.